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Compound of Interest

Compound Name: Deca-1,9-dien-3-one

Cat. No.: B13673964

Get Quote

Introduction & Structural Context
Deca-1,9-dien-3-one (

) is a bifunctional linear chain characterized by two distinct alkene systems separated by a
saturated methylene bridge.[1] Its structure features a conjugated vinyl ketone (enone) system
at the "head" (C1–C3) and an isolated terminal alkene at the "tail" (C9–C10).[2]

Understanding the spectral distinction between these two alkene moieties is critical for

researchers, particularly when monitoring cross-metathesis reactions or evaluating purity in

flavor chemistry applications (where this molecule is known for metallic/mushroom sensory

thresholds).[2][3]

Molecule Numbering Scheme
For this analysis, the IUPAC priority assigns the ketone position as C3:

[4]
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To reproduce the spectral data below, follow this standardized protocol to ensure resolution of

the overlapping methylene signals and accurate integration of the vinyl protons.

Solvent: Deuterated Chloroform (

) with 0.03% TMS (Tetramethylsilane) as internal standard.

Concentration: ~10-15 mg of sample in 0.6 mL solvent.

Frequency: Data is normalized for 400 MHz (1H) and 100 MHz (13C) instruments.

Temperature: 298 K (

).

1H NMR Spectral Analysis (400 MHz, CDCl3)
The proton spectrum is defined by two distinct "vinyl zones."[2][3] The enone protons (C1, C2)

are significantly deshielded compared to the isolated alkene protons (C9, C10) due to the

anisotropy and electron-withdrawing nature of the carbonyl group.[3]
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

H-2 6.36 dd 1H 17.7, 10.5

-proton to

C=O;

deshielded by

resonance.

H-1a 6.21 dd 1H 17.7, 1.5

-proton (trans

to H-2); large

.[2]

H-1b 5.82 dd 1H 10.5, 1.5

-proton (cis to

H-2); medium

.

H-9 5.80 ddt 1H
17.0, 10.2,

6.7

Internal vinyl

H of isolated

alkene.

Overlaps

slightly with

H-1b.

H-10a 4.99 ddt 1H 17.0, 2.0, 1.6

Terminal vinyl

H (trans to H-

9).[2]

H-10b 4.93 ddt 1H 10.2, 2.0, 1.2

Terminal vinyl

H (cis to H-9).

[3]

H-4 2.56 t 2H 7.4 -methylene to

ketone.[2]

H-8 2.04 q / m 2H ~7.0 Allylic

methylene

(next to
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isolated

alkene).[2]

H-5 1.62 quint / m 2H 7.3 -methylene to

ketone.[2]

H-6, H-7 1.30 – 1.45 m 4H -

Bulk

methylene

chain.[2]

Technical Insight: The "Vinyl Gap"
A common error in analyzing this molecule is confusing the C1 and C9 protons.[2][3]

Differentiation: H-2 (enone) appears at ~6.36 ppm, clearly separated from H-9 (isolated) at

~5.80 ppm.[2]

Coupling: The enone system (H1/H2) forms a clear AMX spin system with sharp

characteristic couplings (

Hz).[2] The isolated alkene (H9/H10/H8) involves the H8 allylic protons, creating a more
complex multiplet (ddt) for H9.[2][3]

13C NMR Spectral Analysis (100 MHz, CDCl3)
The carbon spectrum confirms the asymmetry of the molecule, displaying two distinct

carbonyl/alkene regions and five aliphatic signals.[2][3]
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Position
Shift (

, ppm)
Carbon Type

Structural
Environment

C-3 200.8 C=O -unsaturated ketone

(Enone).

C-9 138.9 CH
Internal carbon of

isolated alkene.

C-1 136.4
-carbon of enone

(deshielded by

resonance).[2]

C-2 127.9 CH -carbon of enone.

C-10 114.3
Terminal carbon of

isolated alkene.

C-4 39.8 -position to ketone.

C-8 33.6
Allylic position (next to

C9).[2]

C-6 28.9 Central chain.[2]

C-7 28.7 Central chain.[2]

C-5 23.9 -position to ketone.[2]

Diagnostic Signals[2][3]
C3 (200.8 ppm): The diagnostic peak for the conjugated ketone.[2][3] A saturated ketone

would appear further upfield (~208-210 ppm); conjugation shields the carbonyl carbon

slightly.[2]

C1 vs C10: Note the massive difference between the enone terminal carbon (C1, 136.4 ppm)

and the isolated terminal carbon (C10, 114.3 ppm).[2][3] This ~22 ppm difference is the

primary indicator of the enone functionality.[2][3]
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Structural Connectivity & Logic (2D NMR)
To validate the assignment, we utilize Homonuclear (COSY) and Heteronuclear (HMBC)

correlations.[2][3] The logic flow is visualized below.

Connectivity Logic[2][3]
COSY (Proton-Proton): Establishes the two separate spin systems.[2]

System A: H1a/H1b

H2. (Note: H2 does NOT couple to H4 across the carbonyl).[2][3]

System B: H10a/H10b

H9

H8

H7...[2]

HMBC (Proton-Carbon): Bridges the carbonyl gap.[2][3]

H4 correlates to C3 (Carbonyl) and C2 (Enone

).[2][3]

H2 correlates to C3 and C4.[2][3]

This confirms the C2-C3-C4 linkage.[2]

Diagram: COSY/HMBC Correlation Flow
Figure 1: NMR Correlation Network. Solid black lines indicate COSY (H-H) couplings.[2]

Dashed red arrows indicate key HMBC (H-C) correlations that bridge the carbonyl gap.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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